Cas no 858273-41-3 (1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester)
858273-41-3 structure
Product name:1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester
1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester
- 858273-41-3
- ethyl 2-(1-hydroxyethyl)pyrrolidine-1-carboxylate
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- Inchi： InChI=1S/C9H17NO3/c1-3-13-9(12)10-6-4-5-8(10)7(2)11/h7-8,11H,3-6H2,1-2H3
- InChI Key： HJSYJGNGZGVYCT-UHFFFAOYSA-N
- SMILES： CCOC(=O)N1CCCC1C(C)O
Computed Properties
- Exact Mass: 187.121
- Monoisotopic Mass: 187.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 0.8
1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester Related Literature
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1. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
858273-41-3 (1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester) Related Products
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